molecular formula C10H11N3O B8511497 4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]aniline

4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]aniline

Cat. No.: B8511497
M. Wt: 189.21 g/mol
InChI Key: HXDYZLOZXNSWTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]aniline is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]aniline

InChI

InChI=1S/C10H11N3O/c1-7-12-10(13-14-7)6-8-2-4-9(11)5-3-8/h2-5H,6,11H2,1H3

InChI Key

HXDYZLOZXNSWTB-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=NO1)CC2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-methyl-3-(4-nitrobenzyl)-1,2,4-oxadiazole (3.89 g), Lindlar catalyst (2.0 g) and tetrahydrofuran (200 mL) was subjected to catalytic reduction under a hydrogen atmosphere at atmospheric pressure. The catalyst was removed by filtration, and the filtrate was concentrated. The residue was subjected to silica gel column chromatography to give 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]aniline as a brown oil (0.33 g, yield 10%) from a fraction eluted with hexane-ethyl acetate (3:1-2:1, v/v).
Quantity
3.89 g
Type
reactant
Reaction Step One
Name
Lindlar catalyst
Quantity
2 g
Type
catalyst
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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